Cas no 40463-03-4 (4-(3-Methoxyphenyl)-2-methyl-1-butene)

• Product Name: 4-(3-Methoxyphenyl)-2-methyl-1-butene
• CAS No: 40463-03-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD07698649
• CID: 1070980
• PubChem ID: 578551
• Update Time: 2025-11-02

4-(3-Methoxyphenyl)-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)-2-methyl-1-butene
• 1-Methoxy-3-(3-methyl-3-butenyl)benzene
• 2-methyl-4-(m-methoxyphenyl)-1-butene
• AC1LB90P
• AC1Q56GS
• AG-J-28371
• AR-1C4215
• CTK4I3123
• DB-183936
• Benzene, 1-methoxy-3-(3-methyl-3-butenyl)-
• IEFVXKWQROXFHN-UHFFFAOYSA-N
• 40463-03-4
• 1-methoxy-3-(3-methylbut-3-enyl)benzene
• 1-Methoxy-3-(3-methyl-3-butenyl)benzene #
• 1-METHOXY-3-(3-METHYLBUT-3-EN-1-YL)BENZENE
• DTXSID80342091
• MFCD07698649
• AKOS006284373

• MDL： MFCD07698649
• Inchi： 1S/C12H16O/c1-10(2)7-8-11-5-4-6-12(9-11)13-3/h4-6,9H,1,7-8H2,2-3H3
• InChI Key： IEFVXKWQROXFHN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCC(=C)C

Computed Properties

• Exact Mass: 176.12
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.924
• Boiling Point: 245.7°C at 760 mmHg
• Flash Point: 92.1°C
• Refractive Index: 1.498
• PSA: 9.23000
• LogP: 3.20390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(3-Methoxyphenyl)-2-methyl-1-butene

Comprehensive Guide to 4-(3-Methoxyphenyl)-2-methyl-1-butene (CAS No. 40463-03-4): Properties, Applications, and Market Insights

4-(3-Methoxyphenyl)-2-methyl-1-butene (CAS 40463-03-4) is an organic compound belonging to the class of methoxy-substituted phenylbutenes. This aromatic hydrocarbon derivative has gained significant attention in recent years due to its unique chemical structure and versatile applications across various industries. With the increasing demand for specialty chemicals in pharmaceutical and material science research, compounds like 4-(3-Methoxyphenyl)-2-methyl-1-butene have become subjects of extensive study.

The molecular structure of 4-(3-Methoxyphenyl)-2-methyl-1-butene features a methoxy group at the 3-position of the phenyl ring, combined with a 2-methyl-1-butenyl side chain. This particular arrangement contributes to its distinctive physicochemical properties, including moderate polarity and good thermal stability. Researchers have noted its potential as a chemical intermediate in organic synthesis, particularly in the development of flavor and fragrance compounds and certain pharmaceutical precursors.

Recent studies in green chemistry have explored the potential of 4-(3-Methoxyphenyl)-2-methyl-1-butene as a building block for more sustainable chemical processes. Its relatively simple structure makes it an attractive candidate for catalytic transformations, aligning with current industry trends toward environmentally friendly synthesis methods. The compound's lipophilic character has also sparked interest in materials science applications, particularly in the development of novel polymeric materials with specific optical or electronic properties.

In the pharmaceutical sector, derivatives of 4-(3-Methoxyphenyl)-2-methyl-1-butene have shown promise in preliminary studies for various bioactive compounds. While not directly used as an active pharmaceutical ingredient, its structural framework serves as a valuable scaffold molecule in medicinal chemistry research. The methoxyphenyl moiety in particular is known to influence molecular interactions with biological targets, making it a focus of current drug discovery efforts.

The global market for specialty chemical intermediates like 4-(3-Methoxyphenyl)-2-methyl-1-butene has shown steady growth, driven by increasing R&D investments in both pharmaceutical and material science sectors. Manufacturers have reported growing demand for high-purity grades of this compound, particularly from research institutions and fine chemical producers. Current market analysis suggests that the Asia-Pacific region is emerging as a significant consumer of such aromatic building blocks, reflecting broader trends in chemical industry globalization.

From a synthetic chemistry perspective, 4-(3-Methoxyphenyl)-2-methyl-1-butene offers several advantages. Its relatively straightforward synthesis from commercially available 3-methoxybenzaldehyde makes it accessible for laboratory-scale production. Recent advancements in catalytic hydrogenation and olefin metathesis techniques have further improved the efficiency of its preparation, addressing growing concerns about process sustainability in chemical manufacturing.

Quality control of 4-(3-Methoxyphenyl)-2-methyl-1-butene typically involves advanced analytical techniques such as GC-MS and HPLC to ensure purity and consistency. The compound's stability under standard storage conditions (recommended at 2-8°C in airtight containers) makes it convenient for laboratory use. These characteristics contribute to its popularity as a research chemical among academic and industrial chemists alike.

Looking ahead, the scientific community anticipates expanded applications for 4-(3-Methoxyphenyl)-2-methyl-1-butene in emerging fields such as organic electronics and smart materials. Its combination of aromatic and aliphatic components offers unique opportunities for designing functional materials with tailored properties. As research continues to uncover new potential uses for this versatile compound, its importance in specialty chemical markets is expected to grow correspondingly.

For researchers working with 4-(3-Methoxyphenyl)-2-methyl-1-butene, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and laboratory ventilation systems. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed to ensure safe laboratory practices. Material Safety Data Sheets (MSDS) should be consulted for specific handling and disposal guidelines.

The ongoing development of 4-(3-Methoxyphenyl)-2-methyl-1-butene derivatives demonstrates the compound's versatility in chemical innovation. Recent patent literature reveals novel applications in areas ranging from liquid crystal materials to specialty coatings, highlighting its potential beyond traditional uses. As synthetic methodologies continue to advance, the scope of possible transformations from this chemical intermediate is likely to expand further.

In conclusion, 4-(3-Methoxyphenyl)-2-methyl-1-butene (CAS 40463-03-4) represents an important aromatic compound with diverse applications across multiple scientific disciplines. Its balanced combination of reactivity and stability, coupled with the versatility of its methoxyphenyl structure, ensures its continued relevance in both academic research and industrial applications. As chemical research progresses toward more sophisticated and specialized compounds, intermediates like 4-(3-Methoxyphenyl)-2-methyl-1-butene will undoubtedly play a crucial role in enabling new discoveries and technological advancements.